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Compound of Interest

Compound Name: N-nitroso-nifedipine

Cat. No.: B16188478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of N-
nitroso-nifedipine, a significant derivative of the calcium channel blocker, nifedipine. This

document details the analytical methodologies and spectroscopic data essential for the

identification and characterization of this compound, which is of particular interest as a potential

impurity in nifedipine drug products.

N-nitroso-nifedipine, with the chemical name dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-

nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is recognized as a photodegradation product of

nifedipine.[1][2][3] Its formation involves the conversion of the secondary amine in the

dihydropyridine ring of nifedipine to an N-nitroso group.[4] The structural confirmation of N-
nitroso-nifedipine relies on a combination of spectroscopic techniques, including Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Physicochemical Properties
A summary of the key physicochemical properties of N-nitroso-nifedipine is presented in the

table below.
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Property Value Source

IUPAC Name

dimethyl 2,6-dimethyl-4-(2-

nitrophenyl)-1-nitroso-1,4-

dihydropyridine-3,5-

dicarboxylate

[5][6][7]

Molecular Formula C₁₇H₁₇N₃O₇ [5][7][8][9][10]

Molecular Weight 375.3 g/mol [5][7][8][9]

Monoisotopic Mass 375.10664989 Da [5]

Appearance

Not explicitly stated, but

available as a reference

standard

[6][11]

Solubility Information not available [11]

Storage Conditions
Store at 2-8 °C in a well-closed

container
[11]

Spectroscopic Data for Structural Elucidation
The structural elucidation of N-nitroso-nifedipine is primarily achieved through the analysis of

its spectroscopic data. The following sections summarize the expected and reported data from

key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR spectroscopy is a powerful tool for confirming the structure of N-nitroso-nifedipine.

While specific chemical shifts and coupling constants are not detailed in the available literature,

a certificate of analysis for a reference standard confirms that the ¹H-NMR spectrum conforms

to the expected structure.[11] The spectrum would be expected to show signals corresponding

to the aromatic protons of the 2-nitrophenyl group, the methyl groups at the 2 and 6 positions of

the dihydropyridine ring, the methoxy protons of the ester groups, and the proton at the 4-

position of the dihydropyridine ring.

Mass Spectrometry (MS)
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Mass spectrometry confirms the molecular weight of N-nitroso-nifedipine. The mass spectrum

is expected to show a molecular ion peak corresponding to the compound's molecular weight.

A certificate of analysis for a commercially available standard confirms that the mass spectrum

is consistent with the structure of N-nitroso-nifedipine.[11] While detailed fragmentation

patterns are not provided in the search results, common fragmentation pathways for N-nitroso

compounds often involve the loss of the nitroso group (NO, 30 Da).[12]

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in the molecule.

The formation of N-nitroso-nifedipine from nifedipine results in a lowered absorbance of the

IR band at 1493 cm⁻¹, which is assigned to the vibrational mode of the -NO₂ group.[1][3] The

IR spectrum would also be expected to show characteristic absorption bands for the C=O of

the ester groups, the C-O stretching vibrations, and the aromatic and aliphatic C-H stretching

vibrations.

Ultraviolet-Visible (UV-VIS) Spectroscopy
The photodegradation of nifedipine to its nitroso derivative is accompanied by significant

changes in its UV-VIS spectrum.[1][3] Specifically, a shift in the absorption band at 238 nm is

observed.[1][3]

Experimental Protocols
Detailed experimental protocols for the structural elucidation of N-nitroso-nifedipine are not

extensively published. However, based on the available information and general laboratory

practices, the following outlines the likely methodologies.

Synthesis/Formation
N-nitroso-nifedipine is primarily formed through the photodegradation of nifedipine.[1][2][3]

While specific conditions for forced degradation studies to generate this impurity are not

detailed, it is known to form upon exposure of nifedipine to light.[2] Interestingly, some studies

have reported difficulty in synthesizing N-nitroso-nifedipine under standard nitrosating

conditions, suggesting it may not form readily under all circumstances.[9][13]

Analytical Methods
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The analysis of N-nitroso-nifedipine typically involves a combination of chromatographic

separation and spectroscopic detection.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for the

separation and quantification of impurities in pharmaceuticals. While specific HPLC methods

for N-nitroso-nifedipine are not detailed in the search results, a typical method would

involve a reversed-phase column with a mobile phase consisting of a mixture of an aqueous

buffer and an organic solvent like acetonitrile or methanol. Detection would likely be

performed using a UV detector.

Mass Spectrometry (MS) and Liquid Chromatography-Mass Spectrometry (LC-MS): These

techniques are crucial for the identification and confirmation of N-nitroso-nifedipine.[9] An

LC-MS method would couple the separation power of HPLC with the sensitive and specific

detection capabilities of a mass spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and other NMR techniques are

used to definitively confirm the chemical structure of the isolated impurity.[9][11]

Infrared (IR) Spectroscopy: IR spectroscopy can be used as a complementary technique to

identify the functional groups present in the molecule.[1][3][9]

Logical Workflow for Structural Elucidation
The logical workflow for the structural elucidation of N-nitroso-nifedipine as a potential

impurity in nifedipine is depicted in the following diagram.
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Caption: Workflow for the identification and structural elucidation of N-nitroso-nifedipine.

Conclusion
The structural elucidation of N-nitroso-nifedipine is well-established and relies on a

combination of standard analytical techniques. As a known photodegradation product of

nifedipine, its monitoring and control are crucial for ensuring the quality and safety of

nifedipine-containing drug products. This guide provides a foundational understanding for

researchers, scientists, and drug development professionals involved in the analysis and

control of impurities in pharmaceutical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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